Cas no 90949-78-3 (Decahydroquinolin-7-ol)
Decahydroquinolin-7-ol structure
Product Name:Decahydroquinolin-7-ol
CAS No:90949-78-3
MF:C9H17NO
MW:155.237382650375
CID:829396
Update Time:2023-08-03
Decahydroquinolin-7-ol Chemical and Physical Properties
Names and Identifiers
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- decahydroquinolin-7-ol
- Decahydro-7-quinolinol
- CBDivE_015219
- Oprea1_187416
- STL433925
- AM806888
- Decahydroquinolin-7-ol
-
- Inchi： 1S/C9H17NO/c11-8-4-3-7-2-1-5-10-9(7)6-8/h7-11H,1-6H2
- InChI Key： CFYDLDXIZVAABZ-UHFFFAOYSA-N
- SMILES： OC1CCC2CCCNC2C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- XLogP3: 0.8
- Topological Polar Surface Area: 32.299
Decahydroquinolin-7-ol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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